Cas no 325770-45-4 (1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one)

• Product Name: 1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one
• CAS No: 325770-45-4
• MF: C₁₆H₁₇NO
• MW: 239.312284231186
• CID: 2822141
• PubChem ID: 22282387
• Update Time: 2025-04-21

1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylphenyl)-2-(2-methylpyridin-4-yl)ethan-1-one
• 325770-45-4
• SCHEMBL3890841
• DTXSID70624338

• Inchi： 1S/C16H17NO/c1-11-6-12(2)8-15(7-11)16(18)10-14-4-5-17-13(3)9-14/h4-9H,10H2,1-3H3
• InChI Key： FNVBVJPKDPICHW-UHFFFAOYSA-N
• SMILES： O=C(CC1C=CN=C(C)C=1)C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 239.131014166Da
• Monoisotopic Mass: 239.131014166Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 30Ų